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Ethyl (2Z)-2-(1-butanoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate Ethyl (2Z)-2-(1-butanoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate
Brand Name: Vulcanchem
CAS No.: 331973-73-0
VCID: VC0406046
InChI: InChI=1S/C28H29NO3S3/c1-6-11-21(30)29-20-15-14-17(3)16-19(20)22(25(33)28(29,4)5)27-34-23(18-12-9-8-10-13-18)24(35-27)26(31)32-7-2/h8-10,12-16H,6-7,11H2,1-5H3/b27-22-
SMILES: CCCC(=O)N1C2=C(C=C(C=C2)C)C(=C3SC(=C(S3)C(=O)OCC)C4=CC=CC=C4)C(=S)C1(C)C
Molecular Formula: C28H29NO3S3
Molecular Weight: 523.7g/mol

Ethyl (2Z)-2-(1-butanoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate

CAS No.: 331973-73-0

Main Products

VCID: VC0406046

Molecular Formula: C28H29NO3S3

Molecular Weight: 523.7g/mol

Ethyl (2Z)-2-(1-butanoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate - 331973-73-0

CAS No. 331973-73-0
Product Name Ethyl (2Z)-2-(1-butanoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate
Molecular Formula C28H29NO3S3
Molecular Weight 523.7g/mol
IUPAC Name ethyl (2Z)-2-(1-butanoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate
Standard InChI InChI=1S/C28H29NO3S3/c1-6-11-21(30)29-20-15-14-17(3)16-19(20)22(25(33)28(29,4)5)27-34-23(18-12-9-8-10-13-18)24(35-27)26(31)32-7-2/h8-10,12-16H,6-7,11H2,1-5H3/b27-22-
Standard InChIKey WSFJMLANTDAMEC-QYQHSDTDSA-N
Isomeric SMILES CCCC(=O)N1C2=C(C=C(C=C2)C)/C(=C/3\SC(=C(S3)C(=O)OCC)C4=CC=CC=C4)/C(=S)C1(C)C
SMILES CCCC(=O)N1C2=C(C=C(C=C2)C)C(=C3SC(=C(S3)C(=O)OCC)C4=CC=CC=C4)C(=S)C1(C)C
Canonical SMILES CCCC(=O)N1C2=C(C=C(C=C2)C)C(=C3SC(=C(S3)C(=O)OCC)C4=CC=CC=C4)C(=S)C1(C)C
PubChem Compound 1723627
Last Modified Nov 11 2021
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